1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine

• IUPAC Name: 1-methyl-5-(2,2,2-trifluoroethoxymethyl)pyrazol-3-amine
• InChI: InChI=1S/C7H10F3N3O/c1-13-5(2-6(11)12-13)3-14-4-7(8,9)10/h2H,3-4H2,1H3,(H2,11,12)
• InChI Key: SFOQLIBZNKAZNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)N)COCC(F)(F)F
• Molecular Formula: C7H10F3N3O
• Molecular Weight: 209.17 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine”, similar compounds have been synthesized through a multistep reaction sequence. The compounds were synthesized by the condensation of various aldehydes and acetophenones with the laboratory-synthesized acid hydrazide, which afforded the Schiff’s bases.

Scientific Research Applications

Pyrazoline Derivatives in Therapeutic Applications

• Anticancer Activity : Research on pyrazoline derivatives has highlighted their significant biological effects, including anticancer activity. Studies suggest that pyrazolines, due to their electron-rich nitrogen-containing structure, exhibit promising applications in developing new anticancer agents. The research underscores the need for further exploration of pyrazoline compounds in the context of cancer treatment, suggesting a potential area of application for compounds like 1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine (Pushkar Kumar Ray et al., 2022).

• Medicinal Chemistry and Drug Development : The therapeutic patent literature from 2000 to 2011 discusses the applications of pyrazolines in various biological activities, highlighting their role as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer agents, among others. This broad spectrum of pharmacological effects indicates the potential of pyrazoline derivatives in medicinal chemistry and drug development, offering a possible research avenue for 1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine (M. Shaaban et al., 2012).

Pyrazoline-Based Compounds in Chemical Synthesis

• Heterocyclic Compounds Synthesis : The chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5- ones and its derivatives has been extensively studied for their reactivity and application in the synthesis of heterocyclic compounds. This indicates the role of pyrazoline-based compounds as building blocks in chemical synthesis, potentially extending to the synthesis and application of 1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine in creating diverse heterocyclic structures (M. A. Gomaa & H. Ali, 2020).

Sorbent Applications in Environmental Science

• PFAS Removal : The use of amine-containing sorbents for the removal of Perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies highlights the potential environmental applications of compounds with amine functionalities. While the specific compound is not directly mentioned, the critical review on amine-functionalized sorbents for PFAS removal provides an insight into how 1-methyl-5-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-3-amine could be studied or utilized in environmental science, particularly in the development of novel sorbents for contaminant removal from water (M. Ateia et al., 2019).